Cas no 95770-03-9 (2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride)

2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride structure
95770-03-9 structure
Product Name:2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride
CAS No:95770-03-9
MF:C12H18Cl2N2OS
MW:309.255119800568
CID:1985958
PubChem ID:56967
Update Time:2025-04-21

2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride Chemical and Physical Properties

Names and Identifiers

    • 2-({2-[(2-chlorophenyl)amino]-2-oxoethyl}sulfanyl)-N,N-dimethylethanaminium chloride
    • 2'-Chloro-2-(2-(dimethylamino)ethylthio)acetanilide hydrochloride
    • 95770-03-9
    • C 5501
    • ACETANILIDE, 2'-CHLORO-2-(2-(DIMETHYLAMINO)ETHYLTHIO)-, HYDROCHLORIDE
    • Inchi: 1S/C12H17ClN2OS.ClH/c1-15(2)7-8-17-9-12(16)14-11-6-4-3-5-10(11)13;/h3-6H,7-9H2,1-2H3,(H,14,16);1H
    • InChI Key: RYDMPPQRLCHWJA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1NC(CSCC[NH+](C)C)=O.[Cl-]

Computed Properties

  • Exact Mass: 308.0516898Da
  • Monoisotopic Mass: 308.0516898Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 239
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.8Ų
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